Cas no 1532539-11-9 ((2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid)

(2R)-2-{(Benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid is a chiral, N-protected amino acid derivative featuring a tert-butyldimethylsilyl (TBS) ether group at the 4-position. This compound is valuable in peptide synthesis and organic transformations due to its orthogonal protecting groups: the Cbz (benzyloxycarbonyl) group safeguards the amine functionality, while the TBS group protects the hydroxyl moiety, enabling selective deprotection strategies. Its stereochemical purity (R-configuration) ensures precise chiral induction in asymmetric synthesis. The TBS group enhances solubility in organic solvents, facilitating handling in nonpolar reaction conditions. This intermediate is particularly useful in the synthesis of complex bioactive molecules, where controlled deprotection and functional group compatibility are critical.
(2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid structure
1532539-11-9 structure
Product Name:(2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid
CAS No:1532539-11-9
MF:C18H29NO5Si
MW:367.512066602707
CID:5619236
PubChem ID:70045752
Update Time:2025-10-28

(2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1532539-11-9
    • EN300-28300611
    • (2R)-2-{[(benzyloxy)carbonyl]amino}-4-[(tert-butyldimethylsilyl)oxy]butanoic acid
    • SCHEMBL7285522
    • (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid
    • Inchi: 1S/C18H29NO5Si/c1-18(2,3)25(4,5)24-12-11-15(16(20)21)19-17(22)23-13-14-9-7-6-8-10-14/h6-10,15H,11-13H2,1-5H3,(H,19,22)(H,20,21)/t15-/m1/s1
    • InChI Key: URQGNWBHYADTAB-OAHLLOKOSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 367.18149956g/mol
  • Monoisotopic Mass: 367.18149956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9Ų

(2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid Pricemore >>

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Additional information on (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid

Introduction to (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic Acid (CAS No. 1532539-11-9)

(2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1532539-11-9, is a derivative of butanoic acid with functional groups that make it particularly useful in synthetic chemistry and drug design. The presence of a benzyloxy carbonyl group and a tert-butyldimethylsilyl (TBS) ether moiety enhances its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong> benzyloxy carbonyl group is a well-known protecting group in peptide synthesis, where it helps to shield the amino group during various chemical reactions. This property is particularly useful in the construction of polypeptides and proteins, where selective protection and deprotection steps are crucial for achieving the desired molecular architecture. The< strong> tert-butyldimethylsilyl group, on the other hand, provides excellent stability to the carboxylic acid moiety, preventing unwanted side reactions such as hydrolysis or oxidation. This stability is essential for maintaining the integrity of the compound during storage and transportation, as well as during subsequent synthetic transformations.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The< strong> (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid has emerged as a key intermediate in the synthesis of several promising drug candidates. Its unique structural features make it an ideal building block for constructing molecules with specific biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory processes, offering new avenues for treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The< strong> CAS number 1532539-11-9 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research settings. This is particularly important when working with multiple compounds in a laboratory environment, where precise identification is crucial for reproducibility and safety. The compound's properties have been extensively studied in academic and industrial research facilities, leading to a comprehensive understanding of its behavior under various conditions.

One of the most notable applications of< strong> (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid is in the field of medicinal chemistry. Researchers have leveraged its structural features to develop novel scaffolds for drug discovery. The benzyloxy carbonyl group can be selectively removed under mild conditions, allowing for further functionalization of the molecule. This flexibility makes it an invaluable tool for chemists who are designing new drugs with tailored properties.

The< strong> tert-butyldimethylsilyl ether group also plays a critical role in enhancing the compound's suitability for pharmaceutical applications. It not only protects the carboxylic acid from degradation but also allows for easy introduction of other functional groups through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties.

In addition to its role in drug development, this compound has found applications in materials science and catalysis. Its unique structure makes it a potential candidate for designing new catalysts that can facilitate various organic transformations with high efficiency and selectivity. The< strong> benzyloxy carbonyl and< strong> tert-butyldimethylsilyl groups provide handles for further functionalization, allowing chemists to tailor the catalyst's properties to specific reaction conditions.

The synthesis of< strong> (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales. These advancements include improved purification techniques and greener synthetic routes that minimize waste generation.

The< strong> CAS number 1532539-11-9 serves as a reference point for researchers who are studying this compound or using it in their own work. It ensures that all parties involved have access to consistent information about its properties and applications. This standardization is essential for fostering collaboration across different research groups and industries.

In conclusion, (2R)-2-{(benzyloxy)carbonylamino}-4-(tert-butyldimethylsilyl)oxybutanoic acid, identified by its CAS number 1532539-11-9, is a versatile organic compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

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